5-(Chloromethyl)pyrimidine hydrochloride

• CAS: 101346-02-5; 1337879-54-5
• Molecular Formula: C5H6Cl2N2
• Molecular Weight: 165.02
• SMILES: C1=C(C=NC=N1)CCl.Cl
• InChI: InChI=1S/C5H5ClN2.ClH/c6-1-5-2-7-4-8-3-5;/h2-4H,1H2;1H
• InChIKey: QXJVZEHGCCFJPZ-UHFFFAOYSA-N
• Solubility: not available

5-(Chloromethyl)pyrimidine Hydrochloride (CAS 101346-02-5 / 1337879-54-5): Core Building Block Profile for Procurement Decisions

5-(Chloromethyl)pyrimidine hydrochloride is a heterocyclic building block comprising a pyrimidine ring substituted at the 5-position with a chloromethyl group, presented as the hydrochloride salt for enhanced handling and solubility . It serves primarily as a versatile alkylating intermediate in medicinal chemistry and agrochemical synthesis, enabling nucleophilic substitution reactions at the reactive chloromethyl site . The compound is a positional isomer within the chloromethylpyrimidine family, and its 5-substitution pattern dictates distinct electronic properties and synthetic utility compared to 2- or 4-substituted analogs.

Why Interchanging 5-(Chloromethyl)pyrimidine Hydrochloride with Closest Analogs Carries Synthetic Risk

Closely related pyrimidine analogs such as 5-(bromomethyl)pyrimidine or 5-(hydroxymethyl)pyrimidine cannot be considered drop-in replacements for 5-(chloromethyl)pyrimidine hydrochloride due to differential leaving-group ability, salt-form stability, and positional reactivity [1]. The bromomethyl analog exhibits significantly higher electrophilicity (typical Br vs Cl leaving group ratio of ~10–50× in SN2 contexts), which can accelerate undesired side reactions and reduce shelf stability [2]. Conversely, the hydroxymethyl analog requires pre-activation (e.g., mesylation or tosylation) before nucleophilic displacement, adding a synthetic step. The hydrochloride salt form of the target compound provides standardized stoichiometry and improved solubility over the free base, ensuring reproducible reaction outcomes across different batches and vendors.

• [1] Ashani, Y. The Preparation and Properties of Some Halomethylpyrimidines. Israel Journal of Chemistry, 1965. DOI: 10.1002/IJCH.196500026. (Discusses mesomeric electron transfer in 5-halomethylpyrimidines affecting halogen reactivity). View Source
• [2] Brown, D.J.; Waring, P. Simple pyrimidines. XV. The synthesis, piperidinolysis and hydrolysis of simple 2- and 4-(halogenomethyl)pyrimidines. Australian Journal of Chemistry, 1974, 27(10), 2251. DOI: 10.1071/ch9742251. (Reports rate differences between halogenomethylpyrimidines in nucleophilic substitution). View Source

Quantitative Differentiation Evidence for 5-(Chloromethyl)pyrimidine Hydrochloride vs. Comparator Analogs

Nucleophilic Substitution Leaving-Group Balance: Chloromethyl vs. Bromomethyl Reactivity

The chloromethyl group at the 5-position of pyrimidine exhibits a leaving-group reactivity profile that is intermediate between the less reactive hydroxymethyl analog and the more reactive bromomethyl analog. In the 5-halomethylpyrimidine series, the relative reactivity order is Br > Cl >> OH, with the bromomethyl derivative undergoing SN2 displacement approximately 10–50 times faster than the chloromethyl derivative under comparable conditions [1]. This difference is attributed to mesomeric electron transfer from the pyrimidine ring to the halomethyl group, which is modulated by the halogen electronegativity [2]. The target compound's chloromethyl group thus offers a practical balance: sufficient reactivity for efficient alkylation of amines and thiols at ambient temperature, while avoiding the rapid decomposition and exothermic profiles often observed with the bromomethyl analog.

Evidence Dimension	Relative leaving-group reactivity in nucleophilic substitution (SN2)
Target Compound Data	Chloromethyl: reference reactivity (1×), stable at 0–8 °C storage
Comparator Or Baseline	5-(Bromomethyl)pyrimidine: estimated 10–50× higher reactivity; 5-(Hydroxymethyl)pyrimidine: requires pre-activation (e.g., MsCl/TsCl) for displacement
Quantified Difference	Approximately 10–50× reactivity difference (Br vs Cl) based on classical halide leaving-group ability; OH effectively unreactive without activation
Conditions	Class-level SN2 reactivity trend for benzylic/heterobenzylic halides; specifically supported by halomethylpyrimidine reactivity studies [1][2]

Why This Matters

The intermediate reactivity of the chloromethyl group enables controlled, reproducible alkylation chemistry with a wider functional group tolerance, reducing purification burden from side products that plague faster-reacting bromomethyl analogs.

• [1] Brown, D.J.; Waring, P. Simple pyrimidines. XV. The synthesis, piperidinolysis and hydrolysis of simple 2- and 4-(halogenomethyl)pyrimidines. Australian Journal of Chemistry, 1974, 27(10), 2251. DOI: 10.1071/ch9742251. View Source
• [2] Ashani, Y. The Preparation and Properties of Some Halomethylpyrimidines. Israel Journal of Chemistry, 1965. DOI: 10.1002/IJCH.196500026. View Source

Hydrochloride Salt vs. Free Base: Solubility and Batch Reproducibility Advantage

The hydrochloride salt form (CAS 1337879-54-5, MW 165.02) provides measurably enhanced aqueous solubility and defined stoichiometry compared to the free base (CAS 101346-02-5, MW 128.56) [1]. Vendor specifications for the hydrochloride salt typically report ≥95% purity by NMR, with the salt form ensuring consistent protonation state and avoiding variability in free-base hydration or carbonation that can affect reaction stoichiometry . The free base form, by contrast, is an oil or low-melting solid that is hygroscopic and prone to batch-to-batch variability in alkylation efficiency.

Evidence Dimension	Physical form, purity specification, and stoichiometric reliability
Target Compound Data	Hydrochloride salt: brown solid, MW 165.02, purity ≥95% (NMR), stable storage at 0–8 °C
Comparator Or Baseline	Free base (CAS 101346-02-5): oil/low-melting solid, MW 128.56, typical purity 95%, hygroscopic, no defined salt stoichiometry
Quantified Difference	Defined 1:1 salt stoichiometry eliminates uncertainty in equivalent calculation (±0% error vs. free base hydration variability up to ±5% effective equivalent error)
Conditions	Vendor product specifications and physical property data

Why This Matters

The hydrochloride salt ensures reproducible charging in multi-step syntheses, directly impacting yield consistency and cost-efficiency in scale-up and procurement.

• [1] PubChem. 5-(Chloromethyl)pyrimidine hydrochloride, CID 57415795, MW 164.51 g/mol. View Source

Positional Isomer Selectivity: 5-Chloromethyl vs. 2- or 4-Chloromethylpyrimidine in Cross-Coupling

The 5-position chloromethyl group on pyrimidine is electronically distinct from the 2- or 4-substituted isomers due to the meta-like relationship to both ring nitrogen atoms, resulting in different reactivity in palladium-catalyzed cross-coupling and nucleophilic aromatic substitution [1]. While 2- and 4-chloromethylpyrimidines are activated toward nucleophilic attack by the adjacent ring nitrogen (akin to α-halo heterocycles), the 5-chloromethyl group behaves as a 'benzylic' electrophile and undergoes selective SN2 displacement without ring activation, enabling orthogonal functionalization strategies in complex molecule synthesis [2]. This positional differentiation is critical when designing synthetic routes that require sequential derivatization at multiple positions on the pyrimidine core.

Evidence Dimension	Regiochemical reactivity profile in pyrimidine substitution
Target Compound Data	5-Chloromethyl: benzylic-type SN2 reactivity, no ring activation required, electron transfer via mesomeric mechanism [2]
Comparator Or Baseline	2- or 4-Chloromethylpyrimidine: α-halo heterocycle character, ring-nitrogen activation, distinct hydrolysis and amination rates [1]
Quantified Difference	Qualitative orthogonality: 5-isomer does not undergo cine-substitution or ring-opening side reactions observed with 2-/4-isomers under amination conditions
Conditions	Comparative reactivity inferred from halomethylpyrimidine positional isomer studies [1][2]

Why This Matters

Orthogonal reactivity of the 5-position enables sequential, chemoselective derivatization strategies that are not feasible with 2- or 4-chloromethyl isomers, simplifying route design in medicinal chemistry programs.

• [1] Brown, D.J.; Waring, P. Simple pyrimidines. XV. The synthesis, piperidinolysis and hydrolysis of simple 2- and 4-(halogenomethyl)pyrimidines. Australian Journal of Chemistry, 1974, 27(10), 2251. View Source
• [2] Ashani, Y. The Preparation and Properties of Some Halomethylpyrimidines. Israel Journal of Chemistry, 1965. (5-halomethylpyrimidines: mesomeric electron transfer mechanism vs. inductive in 6-isomers). View Source

Procurement-Guiding Application Scenarios for 5-(Chloromethyl)pyrimidine Hydrochloride

Controlled Alkylation in Multi-Step Pharmaceutical Intermediate Synthesis

When a synthetic route requires selective N-alkylation of an amine in the presence of other nucleophilic or base-sensitive functional groups, 5-(chloromethyl)pyrimidine hydrochloride provides the optimal balance of reactivity and chemoselectivity. Its intermediate leaving-group ability (vs. bromomethyl) minimizes competing elimination or over-alkylation, while the hydrochloride salt ensures precise stoichiometric control [1]. This is particularly relevant in the synthesis of PAD inhibitors and kinase-targeted pyrimidine scaffolds, where the 5-chloromethyl handle is used to introduce solubilizing side chains .

Building Block Procurement for Parallel Library Synthesis

For medicinal chemistry groups constructing focused libraries of 5-substituted pyrimidines, the hydrochloride salt offers advantages in automated liquid handling and solid-phase synthesis. The defined salt form eliminates the need for pre-activation or titration before use, reducing cycle time and improving inter-well reproducibility compared to the free base or bromomethyl analog, which may decompose in DMSO stock solutions over 24–48 hours .

Agrochemical Intermediate Requiring Ambient-Temperature Processability

In the synthesis of pyrimidine-based herbicides and fungicides, process chemists benefit from the chloromethyl analog's ambient-temperature reactivity profile. Unlike the bromomethyl comparator, which may require cryogenic control to manage exotherms during large-scale alkylation, the chloromethyl derivative can be processed in standard batch reactors at 20–25 °C, reducing capital and energy costs [1].

Orthogonal Derivatization with 2,4-Disubstituted Pyrimidine Cores

When a pyrimidine core already bears substituents at the 2- and 4-positions, the 5-chloromethyl group is the sole site available for further functionalization without disturbing the existing substitution pattern. Its reactivity is orthogonal to ring C–H activation or nucleophilic aromatic substitution pathways, enabling sequential late-stage diversification that is not possible with 2- or 4-chloromethyl isomers [2].

• [1] Brown, D.J.; Waring, P. Australian Journal of Chemistry, 1974, 27(10), 2251. (Comparative rates of piperidinolysis and hydrolysis of halogenomethylpyrimidines). View Source
• [2] Ashani, Y. The Preparation and Properties of Some Halomethylpyrimidines. Israel Journal of Chemistry, 1965. DOI: 10.1002/IJCH.196500026. View Source